Cas no 1251577-66-8 (N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide)

• Product Name: N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• CAS No: 1251577-66-8
• MF: C₂₀H₁₆F₂N₄O₂S
• MW: 414.428449630737
• CID: 6567222
• Update Time: 2025-05-18

N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide
• N-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-6-sulfonamide
• 1,2,4-Triazolo[4,3-a]pyridine-6-sulfonamide, N-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-3-methyl-

• Inchi： 1S/C20H16F2N4O2S/c1-14-23-24-20-11-10-19(13-25(14)20)29(27,28)26(18-8-6-17(22)7-9-18)12-15-2-4-16(21)5-3-15/h2-11,13H,12H2,1H3
• InChI Key： QETDRBSXZAQHHI-UHFFFAOYSA-N
• SMILES： C12=NN=C(C)N1C=C(S(N(C1=CC=C(F)C=C1)CC1=CC=C(F)C=C1)(=O)=O)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide

N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251577-66-8): A Comprehensive Overview

N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide (CAS No. 1251577-66-8) is a specialized sulfonamide derivative with a unique triazolopyridine core structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of fluorophenyl groups and the sulfonamide moiety enhances its biological activity, making it a promising candidate for various therapeutic and agricultural uses.

The molecular structure of N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide features a triazolopyridine ring system, which is known for its versatility in medicinal chemistry. The incorporation of fluorine atoms into the phenyl rings improves the compound's metabolic stability and bioavailability, addressing one of the key challenges in modern drug development. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

Recent studies have highlighted the role of N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide in addressing antibiotic resistance, a pressing global health concern. Its sulfonamide group, a well-known pharmacophore, has been explored for its antimicrobial properties. With the rise of multidrug-resistant pathogens, this compound's potential to serve as a scaffold for novel antibiotics is a hot topic in scientific circles.

In the agrochemical sector, N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide is being investigated for its efficacy as a pesticide intermediate. The fluorophenyl groups contribute to its lipophilicity, enhancing its ability to penetrate plant tissues and target pests effectively. This aligns with the increasing demand for environmentally friendly pest control solutions that minimize ecological impact while maintaining high efficacy.

The synthesis of N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide involves multi-step organic reactions, including sulfonylation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, reflecting the industry's shift toward greener and more efficient manufacturing methods. These innovations are particularly relevant given the current emphasis on sustainable chemistry practices.

From a commercial perspective, the market for triazolopyridine derivatives like N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide is expanding rapidly. Pharmaceutical companies are investing heavily in research to explore its potential in treating chronic diseases, while agrochemical firms are evaluating its role in next-generation crop protection products. The compound's CAS No. 1251577-66-8 serves as a unique identifier in global chemical databases, facilitating trade and regulatory compliance.

Quality control and analytical characterization of N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide are critical for its successful application. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its purity and structural integrity. These analytical methods ensure that the compound meets the stringent standards required for pharmaceutical and agrochemical applications, addressing the industry's growing focus on product quality and safety.

Looking ahead, the future of N-(4-fluorophenyl)-N-(4-fluorophenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-6-sulfonamide appears promising. Its unique structural features and versatile applications position it as a valuable asset in both the pharmaceutical and agrochemical sectors. As research continues to uncover new potential uses, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.